molecular formula C14H14N2O4S B8559391 5-Formyl-3-(methylamino)-2-phenoxybenzene-1-sulfonamide CAS No. 62274-07-1

5-Formyl-3-(methylamino)-2-phenoxybenzene-1-sulfonamide

Cat. No.: B8559391
CAS No.: 62274-07-1
M. Wt: 306.34 g/mol
InChI Key: AJAFTQHAPYNWRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Formyl-3-(methylamino)-2-phenoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H14N2O4S and its molecular weight is 306.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

62274-07-1

Molecular Formula

C14H14N2O4S

Molecular Weight

306.34 g/mol

IUPAC Name

5-formyl-3-(methylamino)-2-phenoxybenzenesulfonamide

InChI

InChI=1S/C14H14N2O4S/c1-16-12-7-10(9-17)8-13(21(15,18)19)14(12)20-11-5-3-2-4-6-11/h2-9,16H,1H3,(H2,15,18,19)

InChI Key

AJAFTQHAPYNWRI-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C(=CC(=C1)C=O)S(=O)(=O)N)OC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a stirred mixture of dry pyridine (15 ml) and dry methylene chloride (225 ml), chromic anhydride (9.0 g) is added in one portion, and the mixture is stirred for 15 minutes. A solution of 3-methylamino-4-phenoxy-5-sulfamylbenzyl alcohol (4.6 g; prepared as described in Example 5) in acetone (25 ml) is then added in one portion and the mixture is stirred for a further 15 minutes. The resulting inorganic precipitate is removed by filtration and the filtrate is evaporated in vacuo. The residue is extracted with diethyl ether (300 ml) and filtered to remove a small amount of insoluble material. The diethyl ether is removed in vacuo to yield crude 3-methylamino-4-phenoxy-5-sulfamylbenzaldehyde. After recrystallization from ethanol it is obtained with a melting point of 166°-167° C.
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15 mL
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chromic anhydride
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9 g
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4.6 g
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25 mL
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